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Mechanism of Action and Biochemical Profile

AMG 319 selectively targets the PI3K6 isoform, which is primarily expressed in leukocytes and plays a

critical role in B-cell and T-cell signaling, activation, and proliferation [1].

¢ Primary Mechanism: Inhibition of PI3Kd blocks the phosphorylation of phosphatidylinositol 4,5-
bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3) [1]. This downstream signaling
cascade suppresses the AKT/mTOR pathway, reducing cell proliferation and enhancing apoptosis in
malignant B-cells [2] [3].

¢ Immunomodulatory Effects: In the tumor microenvironment, AMG 319 reduces the number and
suppressive function of regulatory T cells (Tregs). This loss of inhibition allows cytotoxic T cells to
mount a more robust anti-tumour immune response, characterized by increased production of
cytokines and cytolytic molecules like IFN-y, Granzyme B, and Perforin [4] [5].

The diagram below illustrates the signaling pathway and immunomodulatory effects of AMG 319:
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AMG 319 inhibits PI3KS, blocking pro-survival signals in cancer cells and reducing Treg-mediated

suppression to enhance cytotoxic T-cell activity.

Quantitative Biochemical and Cellular Data

The potency and selectivity of AMG 319 have been characterized through detailed enzyme and cellular

assays.

Table 1: In Vitro Biochemical and Cellular Activity of AMG 319 [6]

Parameter Target ICso0 Value Description
Enzyme PI3Kd 18 nM Primary target inhibition in enzyme assays.
Potency
Enzyme PI3Ky 850 nM ~47-fold selective over PI3Ky.
Selectivity
PI3Ka & PI3K[(3 >47-fold Significantly higher selectivity over a and 3
selective isoforms.
Cellular Activity  B-cell 8.6 nM Inhibits anti-lgM/CD40L-induced proliferation.

Proliferation

pAkt Reduction 1.5nM Potently reduces levels of phosphorylated Akt
(pAkt) in cells.

Table 2: In Vivo Efficacy of AMG 319 [6]

Model Dose & Route Effect

Female Lewis Rat 3 mg/kg (p.o.) 88% inhibition of the Keyhole Limpet Hemocyanin (KLH)-
induced inflammatory response.

Transgenic (IgMm) Not Fully Inhibition of in vivo pAKT with an I1Cso of 1.9 nM.
Mouse Specified (p.o.)
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Key Experimental Protocols

For researchers aiming to evaluate PI3K§ inhibitors, understanding the standard methodologies is crucial.

PI3K Enzyme Assay [6]

This AlphaScreen-based assay measures the inhibition of lipid kinase activity for PI3K isoforms.

e Procedure:

[e]

Reaction Setup: Incubate the PI3K enzyme (e.g., 1.6 nM PI3Kd) with substrate (PIP2) and
ATP in a Tris-HCI buffer (pH 7.0) containing MgClz and sodium cholate. Test compounds are
serially diluted in DMSO.

Reaction Execution: The enzyme reaction is allowed to proceed at room temperature for 20
minutes.

Detection: The reaction is quenched by adding a detection mix containing streptavidin-donor
beads and biotinylated-1P4. Subsequently, a PIP3-binding protein and anti-GST-acceptor beads
are added.

Quantification: After a 1.5-hour incubation in the dark, the plate is read on a plate reader (e.g.,
Envision). Signal generation relies on the energy transfer between donor and acceptor beads,
which occurs only if the PIP3 product is present.

o Key Reagents: Recombinant PI3K isoforms, PIP2, ATP, anti-GST AlphaScreen beads.

B-cell Proliferation Assay [6]

This cellular assay evaluates the functional consequences of PI3K§ inhibition.

e Procedure:

o

Cell Stimulation: Isolated B-cells are stimulated with agents like anti-lgM and CD40L to
activate the B-cell receptor (BCR) and PI3Kd pathway.

Compound Treatment: Cells are treated with a concentration range of AMG 319.
Proliferation Measurement: After a defined period (typically 48-72 hours), cell proliferation is
quantified using methods like [3H]-thymidine incorporation or CFSE dilution.

e Output: ICso value for inhibition of proliferation.

Clinical Trial Findings and Challenges
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AMG 319 has been evaluated in several clinical trials, revealing both its potential and its primary

developmental challenge.

Table 3: Summary of Key Clinical Trials with AMG 319

Trial Identifier /

Phase Condition Key Findings
Context
NCT01300026 [2] /1l Relapsed/Refractory Lymphoid Initial first-in-human study to assess
Malignancies safety and tolerability.
NCT02540928 [2] I Head and Neck Squamous-Cell  Terminated. Demonstrated
[6] Carcinoma (HNSCC) immunomodulatory effects but high

rate of irAEs.

| Nature 2022 Trial [4] [5] | II | HNSCC (Neoadjuvant) | Efficacy: Reduced tumor Tregs, enhanced T-cell
cytotoxicity. Toxicity: irAEs (rash, diarrhea, transaminitis) in 12/21 patients, leading to treatment

discontinuation. |

A central finding from a 2022 Phase II trial in head and neck cancer patients was that AMG 319 treatment
caused rapid and significant immune-related adverse events (irAEs) [4] [5]. This was mechanistically linked
to a systemic reduction in regulatory T cells (Tregs), which was also observed in mouse models [4].
Subsequent research in mice suggested that intermittent dosing regimens could decrease tumor growth
without inducing the pathogenic T-cells in the colon that drive toxicity, pointing to a potential path forward
for this class of drugs [4] [5].

Technical and Safety Considerations

e Cardiovascular Safety Profiling: A retrospective analysis highlighted that restraint-based methods
for ECG monitoring in toxicology studies failed to detect QTc prolongation caused by AMG 319, which
was identified using unrestrained telemetry methods. This underscores the importance of using
sensitive, telemetry-based assessments for accurate cardiovascular risk evaluation [7].

e Future Directions: The promising immunomodulatory effects of AMG 319 are tempered by its toxicity
profile. Future research should focus on intermittent dosing schedules [4] [5] and combination
therapies to improve the therapeutic window.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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